Cas no 67743-49-1 (4-tert-Butyl-4'-chlorobenzophenone)

• Product Name: 4-tert-Butyl-4'-chlorobenzophenone
• CAS No: 67743-49-1
• MF: C₁₇H₁₇ClO
• MW: 272.769284009933
• MDL: MFCD06201498
• CID: 870797
• PubChem ID: 2757262
• Update Time: 2025-06-07

4-tert-Butyl-4'-chlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-tert-butylphenyl)-(4-chlorophenyl)methanone
• 4-tert-Butyl-4'-chlorobenzophenone
• 4-tert.-butyl-4'-chlorobenzophenone
• 4-tert-Butyl-4'-chlor-benzophenon
• 67743-49-1
• (4-tert-butylphenyl)(4-chlorophenyl)methanone
• DTXSID30373799
• AKOS005945432
• (4-tert-Butyl-phenyl)-(4-chloro-phenyl)-methanone
• MFCD06201498
• SCHEMBL9395070

• MDL： MFCD06201498
• Inchi： 1S/C17H17ClO/c1-17(2,3)14-8-4-12(5-9-14)16(19)13-6-10-15(18)11-7-13/h4-11H,1-3H3
• InChI Key： FMBVBJKJZFDPPJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 272.09700
• Monoisotopic Mass: 272.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.86850

Additional information on 4-tert-Butyl-4'-chlorobenzophenone

Comprehensive Guide to (4-tert-butylphenyl)-(4-chlorophenyl)methanone (CAS No. 67743-49-1): Properties, Applications, and Market Insights

(4-tert-butylphenyl)-(4-chlorophenyl)methanone (CAS No. 67743-49-1) is a specialized organic compound that has garnered significant attention in various industrial and research applications. Known for its unique chemical structure, this compound is often referred to by its systematic name or as a tert-butyl chlorophenyl ketone derivative. Its molecular formula and structural characteristics make it a valuable intermediate in organic synthesis and material science.

The compound features a methanone core flanked by a 4-tert-butylphenyl group and a 4-chlorophenyl group, which contribute to its distinct physicochemical properties. Researchers and manufacturers value (4-tert-butylphenyl)-(4-chlorophenyl)methanone for its stability under various conditions, making it suitable for applications in pharmaceutical intermediates, agrochemical formulations, and advanced material development.

One of the most searched questions about this compound is: "What are the uses of (4-tert-butylphenyl)-(4-chlorophenyl)methanone?" The answer lies in its versatility. In the pharmaceutical industry, it serves as a key building block for synthesizing more complex molecules. Its chlorophenyl moiety makes it particularly useful in creating compounds with specific biological activities. Additionally, its tert-butyl group enhances solubility in organic solvents, a property highly valued in formulation chemistry.

Recent trends in green chemistry and sustainable synthesis have brought renewed interest in compounds like CAS 67743-49-1. Researchers are exploring more environmentally friendly methods to produce this and similar compounds, responding to the growing demand for eco-friendly chemical processes. This aligns with current industry focus on reducing carbon footprints in chemical manufacturing.

The global market for specialty ketones including (4-tert-butylphenyl)-(4-chlorophenyl)methanone has shown steady growth, particularly in Asia-Pacific regions. Market analysts attribute this to increasing demand from the pharmaceutical sector and electronic materials industry. Quality standards for this compound typically require high purity levels (>98%), with specifications often including tests for residual solvents and heavy metal content.

From a safety perspective, proper handling of 67743-49-1 requires standard laboratory precautions. While not classified as highly hazardous, it should be stored in cool, dry conditions away from strong oxidizers. Material Safety Data Sheets (MSDS) provide comprehensive guidance on handling procedures, personal protective equipment, and first aid measures.

Analytical characterization of (4-tert-butylphenyl)-(4-chlorophenyl)methanone typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods confirm identity, purity, and help detect any potential impurities. The compound's melting point and solubility profile are important physical characteristics that influence its application in various formulations.

Looking ahead, research into novel applications of CAS 67743-49-1 continues to expand. Some studies explore its potential in organic electronics and photovoltaic materials, leveraging its aromatic structure and electronic properties. Other investigations focus on developing more efficient synthetic routes to improve yield and reduce production costs.

For purchasers and researchers seeking (4-tert-butylphenyl)-(4-chlorophenyl)methanone, it's important to verify supplier credentials and request certificates of analysis. Reputable manufacturers provide detailed specifications including assay percentage, appearance, and packaging options. Bulk quantities are typically available for industrial users, while smaller quantities cater to research laboratories.

The future of 67743-49-1 appears promising as new applications continue to emerge. Its role as a chemical intermediate in various industries ensures ongoing demand, while research into novel uses may open additional markets. As with many specialty chemicals, developments in process optimization and application technology will likely drive the compound's evolution in coming years.